Cas no 25189-84-8 (POLY(ACRYLOYL CHLORIDE))

• Product Name: POLY(ACRYLOYL CHLORIDE)
• CAS No: 25189-84-8
• MF: C₃H₃ClO
• MW: 90.5083200931549
• MDL: MFCD00274672
• CID: 241528
• Update Time: 2025-11-02

POLY(ACRYLOYL CHLORIDE) Chemical and Physical Properties

Names and Identifiers

• POLY(ACRYLOYL CHLORIDE)
• Poly(acryloyl chloride) (25% in Dioxane)
• 25%soln.indioxane
• (25% IN DIOXANE)
• ACRYLOYL CHLORIDE POLYMER

• MDL： MFCD00274672
• Inchi： 1S/C3H3ClO/c1-2-3(4)5/h2H,1H2
• InChI Key： HFBMWMNUJJDEQZ-UHFFFAOYSA-N
• SMILES： C(=O)(Cl)C=C

Experimental Properties

• Flash Point: 11°C (Dioxane)

POLY(ACRYLOYL CHLORIDE) Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 11-19-36/37-40-66
• Safety Instruction： 9-16-36/37/39

Additional information on POLY(ACRYLOYL CHLORIDE)

Recent Advances in Poly(acryloyl chloride) (CAS 25189-84-8) Applications in Chemical Biology and Pharmaceutical Research

Poly(acryloyl chloride) (PAC, CAS 25189-84-8) has emerged as a versatile polymer in chemical biology and pharmaceutical research due to its unique reactivity and functionalization potential. Recent studies highlight its role in drug delivery systems, surface modifications, and biomaterial engineering. This brief synthesizes key findings from 2022-2024 literature, focusing on innovative applications and mechanistic insights.

A 2023 Journal of Controlled Release study demonstrated PAC's utility in synthesizing pH-responsive nanocarriers. By conjugating PAC with poly(ethylene glycol) (PEG), researchers achieved 92% doxorubicin encapsulation efficiency with tumor-specific drug release at pH 5.5. The system's acryloyl groups (derived from 25189-84-8) enabled precise crosslinking density control, optimizing payload release kinetics.

Surface functionalization represents another breakthrough. A Biomaterials Science (2024) paper detailed PAC-coated titanium implants exhibiting 3.8-fold increased osteoblast adhesion compared to controls. XPS analysis confirmed that the acryloyl chloride moieties facilitated covalent immobilization of RGD peptides, enhancing biointegration. This application leverages PAC's CAS 25189-84-8 backbone for stable interfacial bonding.

Challenges in PAC's biomedical use were addressed in a 2024 ACS Applied Materials & Interfaces report. Researchers developed a thiol-ene click chemistry approach to reduce residual chloride content (from 12% to <0.5%), significantly improving biocompatibility while maintaining reactivity. This advancement expands PAC's utility in sensitive applications like neural scaffolds.

Emerging analytical techniques are refining PAC characterization. Cryo-EM studies (Nature Methods, 2023) resolved PAC's chain conformation at 2.1 Å resolution, revealing helical domains that influence drug loading capacity. Such structural insights enable rational design of PAC-based systems with tailored properties.

The pharmaceutical industry is adopting PAC for continuous manufacturing. A 2024 Organic Process Research & Development study showcased PAC microreactors achieving 99.2% monomer conversion in 1/10th the time of batch processes. This aligns with FDA's push for advanced manufacturing technologies.

Future directions include PAC-based theranostics, with preliminary data showing gadolinium-labeled PAC nanoparticles providing dual MRI contrast and controlled drug release. However, scale-up challenges and long-term degradation studies remain critical hurdles requiring further investigation.